Cas no 1803584-32-8 (2,6-bis(2-methylpropyl)piperidine hydrochloride)

• Product Name: 2,6-bis(2-methylpropyl)piperidine hydrochloride
• CAS No: 1803584-32-8
• MDL: MFCD28714688
• CID: 4616278
• PubChem ID: 85756632
• Update Time: 2025-05-21

2,6-bis(2-methylpropyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,6-bis(2-methylpropyl)piperidine hydrochloride

• MDL： MFCD28714688

Additional information on 2,6-bis(2-methylpropyl)piperidine hydrochloride

Comprehensive Overview of 2,6-bis(2-methylpropyl)piperidine hydrochloride (CAS No. 1803584-32-8): Properties, Applications, and Industry Insights

2,6-bis(2-methylpropyl)piperidine hydrochloride (CAS No. 1803584-32-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This piperidine derivative, characterized by its branched alkyl substituents, serves as a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its stability and solubility, making it particularly valuable for formulation development.

Recent trends in drug discovery highlight the growing demand for N-alkylated piperidine derivatives, with researchers focusing on their potential as bioactive scaffolds. The 2,6-disubstitution pattern in this compound offers steric control, a feature increasingly sought after in asymmetric catalysis and chiral synthesis. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for preclinical studies.

The compound's lipophilic character, imparted by the isobutyl groups, makes it particularly interesting for CNS-targeting applications. Current studies explore its potential as a building block for GPCR modulators and ion channel ligands, aligning with industry focus on neurological therapeutics. Its physicochemical properties (logP ~3.2, water solubility >5 mg/mL as HCl salt) position it favorably for drug development pipelines.

Manufacturing processes for 1803584-32-8 employ cutting-edge continuous flow chemistry techniques, addressing the pharmaceutical industry's push toward greener synthesis. The compound's scalable production demonstrates excellent reproducibility, with typical yields exceeding 85% after optimization. Strict quality control protocols ensure batch-to-batch consistency, including residual solvent analysis and polymorph screening.

Emerging applications include its use in metal-organic frameworks (MOFs) as a structure-directing agent, leveraging its conformational flexibility. Materials scientists value its ability to induce porosity in crystalline networks, relevant for gas storage and separation technologies. These developments answer frequent search queries about "advanced materials from piperidine derivatives" and "MOF design strategies."

Stability studies indicate that 2,6-bis(2-methylpropyl)piperidine hydrochloride maintains integrity under standard storage conditions (2-8°C, desiccated) for >24 months. Its thermal behavior (decomposition onset >200°C) suggests suitability for high-temperature processes, a topic frequently searched in relation to "heat-resistant pharmaceutical intermediates." The compound's compatibility with common excipients has been verified for formulation development.

Regulatory status confirms this material as non-hazardous under standard handling conditions, with comprehensive SDS documentation available. The research community shows growing interest in its structure-activity relationships, particularly how the steric bulk influences molecular recognition - a hot topic in recent "rational drug design" literature and patent filings.

Analytical reference standards of CAS 1803584-32-8 are increasingly requested for method development, particularly in LC-MS applications. The compound exhibits excellent chromatographic behavior with symmetrical peak shape on reversed-phase columns, addressing common challenges in "basic compound analysis" searches. Its protonation state at physiological pH makes it relevant for ADMET studies.

The scientific literature reveals expanding applications in catalysis, where its tertiary amine functionality acts as a ligand for transition metals. This aligns with industry searches for "non-toxic catalyst systems" and "sustainable chemical processes." Recent patents disclose its incorporation into organocatalysts for asymmetric transformations.

Supply chain data indicates stable availability of 2,6-bis(2-methylpropyl)piperidine HCl, with multiple GMP-compliant suppliers worldwide. Current market analysis shows 15% annual growth in demand for such highly functionalized piperidines, reflecting broader trends in nitrogen heterocycle utilization. The compound's cost-effectiveness compared to similar chiral amines contributes to its adoption.

Future research directions may explore its bioconjugation potential and use in PROTAC development, areas generating numerous search queries. The structural modularity of this scaffold allows diverse derivatization, answering frequent questions about "piperidine modification strategies." Its pharmacophore potential continues to attract computational chemistry studies.